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Compound of Interest |

Compound Name: Acid Blue 161
CAS No.: 12392-64-2
Cat. No.: B085170
- 7

Application Note: Targeted Extraction and Recovery Protocols for Acid Blue 161

Abstract

Acid Blue 161 (AB161) is a recalcitrant, 1:2 chromium-complex azo dye widely used in the
wool and polyamide textile sectors. Unlike simple azo dyes, its heavy metal core and high
stability render it resistant to conventional biodegradation. This guide moves beyond
destructive "removal" methods (e.g., Fenton oxidation) to focus on extraction and recovery. We
present three distinct protocols: Reactive Liquid-Liquid Extraction (LLE) for high-selectivity
purification, Regenerable Solid-Phase Extraction (SPE) for cost-effective bulk recovery, and
Nanofiltration (NF) for continuous volume reduction.

Physicochemical Profile: The Target Molecule

Effective extraction requires exploiting the specific molecular attributes of AB161.
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Property Value | Characteristic Implication for Extraction
) Anionic character dominates
C.l. Name Acid Blue 161 (C.l1. 15706) ]
behavior.
High stability; resistant to
Structure 1:2 Chromium Complex Azo heat/light. Large molecular
size (>800 Da).[1]
Anionic (Sulfonate groups: Highly soluble in water;
Charge precipitates at very low pH or
) high ionic strength.
Primary quantification
578 nm (pH dependent)
wavelength.
_ _ Remains ionized (negative) at
pKa ~1.5 - 2.5 (Sulfonic acid)

neutral pH.

Protocol A: Reactive Liquid-Liquid Extraction (LLE)

Mechanism: lon-Pair Formation / Reverse Micelle Extraction. Best For: High-purity recovery

from concentrated batches; analytical sample preparation.

This method utilizes high-molecular-weight amines (HMWA) dissolved in an apolar solvent. The
amine acts as a liquid anion exchanger, forming a lipophilic ion-pair with the anionic dye at low
pH, which is then back-extracted (stripped) at high pH.

Reagents & Equipment

o Extractant: Diisotridecylamine (or Alamine 336).
» Diluent: Kerosene, Shellsol D70, or Hexane.

e Stripping Agent: 20% (w/w) NaOH.

 Acidifier:

(Concentrated).
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o Equipment: Separatory funnels (lab scale) or Centrifugal Contactor (pilot scale).

Step-by-Step Protocol

» Feed Conditioning:
o Filter the raw effluent (0.45 pum) to remove suspended solids.
o Acidify the filtrate to pH 1.6 £ 0.1 using

. Rationale: At this pH, the amine is fully protonated (

), and the dye sulfonate groups remain anionic, maximizing electrostatic attraction.
e Organic Phase Preparation:
o Dissolve the amine (Extractant) in the Diluent to a concentration of 2—5% (v/v).
o Note: Higher amine concentrations increase viscosity, hindering phase separation.

» Extraction (Forward):

o

Mix the Aqueous Feed and Organic Phase at a 1:1 to 1:5 ratio (Organic:Aqueous).

[¢]

Agitate vigorously for 5-10 minutes.

[¢]

Allow phase separation (settling time: ~10-20 mins). The dye transfers to the upper
organic phase (blue).

Reaction:

[e]

 Stripping (Back-Extraction):
o Collect the dye-loaded organic phase.
o Contact with 20% NaOH at an Organic:Aqueous ratio of 5:1.

o Agitate for 5 minutes. The high pH deprotonates the amine, releasing the dye back into the
small volume of aqueous alkaline solution.
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o Result: A highly concentrated (>50x) dye solution suitable for reuse or precipitation.

e Solvent Regeneration:

o The organic phase (now clear) is recycled back to Step 3.[2]

Protocol B: Regenerable Solid-Phase Extraction
(SPE)

Mechanism: Electrostatic Adsorption & pH-Swing Desorption. Best For: Polishing dilute
effluents (<100 ppm) and resource recovery.

We utilize a Chitosan-based hydrogel or Mesoporous Activated Carbon. Chitosan is preferred

for its high density of amine groups (

), which switch charge based on pH.

Workflow Diagram (Graphviz)
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Figure 1: Closed-loop adsorption-desorption cycle for AB161 recovery.

Step-by-Step Protocol

e Sorbent Preparation:

o Use cross-linked chitosan beads to prevent dissolution at low pH.
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o Condition beads in pH 3.0 buffer to protonate amine sites (

).

e Adsorption (Loading):

[¢]

Adjust effluent pH to 3.0-4.0.

[¢]

Dose sorbent at 1-2 g/L.

[e]

Contact time: 120 minutes (Equilibrium is usually reached by 90 min).

o

Validation: Monitor supernatant absorbance at 578 nm.

o Desorption (Recovery):

Filter the loaded beads.

[e]

[e]

Immerse in 0.1 M NaOH mixed with 10% Ethanol (Ethanol aids in breaking hydrophobic
interactions of the dye structure).

Stir for 60 minutes.

[e]

o

Filter.[3][4][5] The filtrate contains the purified AB161.

Protocol C: Nanofiltration (NF) Concentration

Mechanism: Size Exclusion & Donnan Exclusion. Best For: Large-scale continuous processing;
Zero Liquid Discharge (ZLD) systems.

Since AB161 (MW >800 Da as complex) is significantly larger than the Molecular Weight Cut-
Off (MWCO) of loose NF membranes, rejection rates typically exceed 98%.

Operational Parameters
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Parameter Specification Notes
Polyamide TFC (e.g., NF270,
Membrane Type MWCO: 200—-400 Da.
Desal 5DK)
_ Higher pressure increases flux
Operating Pressure 6 — 15 bar )
but compacts fouling layer.
) Critical to minimize
Cross-Flow Velocity >0.5m/s ) o
concentration polarization.
Neutral pH prevents
Feed pH 6.0-8.0 membrane damage and
maintains dye solubility.
Higher temp improves flux but
Temperature 25°C — 35°C requires thermal stability

check.

Protocol

o Pre-filtration: Pass effluent through a 5 um cartridge filter to protect the NF spiral wound
module.

o System Start-up: Ramp pressure slowly (0.5 bar/sec) to operating setpoint (10 bar).

o Concentration Mode: Recirculate the retentate (concentrate) to the feed tank while collecting
permeate.

e Volume Reduction Factor (VRF): Run until VRF reaches 10-20 (i.e., 1000L feed reduced to
50-100L concentrate).

e Cleaning (CIP): If flux drops >15%, perform alkaline clean (pH 11) to remove organic dye
fouling, followed by acid rinse.

Analytical Validation

To ensure scientific integrity, extraction efficiency (

) must be quantified.
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o UV-Vis Spectrophotometry:

o : 578 nm.[6][7]

o Calibration: Prepare standards (1-50 ppm) in the same solvent matrix as the sample to
account for solvatochromic shifts.

o Formula:
HPLC-DAD (Purity Check):
o Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

o Mobile Phase: Acetonitrile : Water (containing 20mM Ammonium Acetate). Gradient
elution.

o Detection: Diode Array at 578 nm.

o Purpose: Verifies that the extracted blue compound is intact AB161 and not a degradation
byproduct (free ligand or demetallated azo).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Acid Blue 161 | C40H23CrN4Na2010S2 | CID 44134493 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. DE4129802A1 - METHOD FOR SEPARATING METAL COMPLEX DYES FROM
SEWAGE - Google Patents [patents.google.com]

¢ 3. filesOl.core.ac.uk [filesOl.core.ac.uk]
e 4. epe.pwr.edu.pl [epe.pwr.edu.pl]

e 5. Frontiers | Treatment of real textile effluent containing indigo blue dye by hybrid system
combining adsorption and membrane processes [frontiersin.org]

e 6. researchgate.net [researchgate.net]
e 7.researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Extraction techniques for Acid Blue 161 from textile
effluents]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085170#extraction-techniques-for-acid-blue-161-
from-textile-effluents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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